3-(4-Bromophenyl)-7-(diethylamino)chromen-2-one

• IUPAC Name: 3-(4-bromophenyl)-7-(diethylamino)chromen-2-one
• InChI: InChI=1S/C19H18BrNO2/c1-3-21(4-2)16-10-7-14-11-17(19(22)23-18(14)12-16)13-5-8-15(20)9-6-13/h5-12H,3-4H2,1-2H3
• InChI Key: MUVLYRTYPQEVER-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H18BrNO2
• Molecular Weight: 372.3 g/mol

Description

3-(4-Bromophenyl)-7-(diethylamino)chromen-2-one, also known as Bromo-DragonFLY, is a synthetic psychedelic compound that belongs to the phenethylamine and amphetamine class of drugs. It was first synthesized in 1998 by a research team led by Dr. David E. Nichols at Purdue University. Since its discovery, Bromo-DragonFLY has gained significant attention in the scientific community for its unique chemical structure and potential applications in various fields.

Mechanism of Action

3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY acts as a potent agonist of serotonin receptors, particularly the 5-HT2A and 5-HT2C receptors. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This results in altered perception, mood, and behavior.
Biochemical and Physiological Effects:
3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY has been shown to produce a wide range of biochemical and physiological effects, including altered perception of time, space, and reality, euphoria, increased empathy, and heightened sensory perception. It can also cause negative effects such as anxiety, paranoia, and hallucinations. 3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY has a long duration of action, with effects lasting up to 24 hours.

Advantages and Limitations for Lab Experiments

3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY has several advantages for use in lab experiments, including its potency and selectivity for serotonin receptors, which makes it a useful tool for studying their function. However, its long duration of action and potential for negative side effects can make it difficult to use in certain experiments. Additionally, the complex synthesis process and limited availability of 3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY can make it challenging to obtain for research purposes.

Future Directions

There are several potential future directions for research on 3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY, including further studies on its mechanism of action and potential therapeutic applications. Researchers may also investigate the use of 3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY as a tool for studying the role of serotonin receptors in various neurological disorders. Additionally, there is potential for the development of new compounds based on the structure of 3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY that may have improved pharmacological properties and reduced side effects.

Scientific Research Applications

3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY has been used in various scientific research studies, including pharmacology, neuroscience, and medicinal chemistry. It has been studied for its potential therapeutic applications in treating various neurological disorders, including depression, anxiety, and post-traumatic stress disorder (PTSD). 3-(4-Bromophenyl)-7-(diethylamino)chromen-2-oneFLY has also been used as a tool in studying the mechanism of action of serotonin receptors and their role in regulating mood and behavior.